Cas no 2560-97-6 (2-fluoro-1-(3-methylphenyl)ethan-1-one)

• Product Name: 2-fluoro-1-(3-methylphenyl)ethan-1-one
• CAS No: 2560-97-6
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 251795
• PubChem ID: 45080731
• Update Time: 2025-04-19

2-fluoro-1-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-fluoro-1-(3-methylphenyl)-
• Acetophenone,2-fluoro-3'-methyl- (7CI)
• 2-fluoro-1-(3-methylphenyl)ethan-1-one
• 2560-97-6
• 2-Fluoro-1-(m-tolyl)ethanone
• EN300-1620647
• SCHEMBL2074442

• Inchi： 1S/C9H9FO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,6H2,1H3
• InChI Key： XITXATLXKCMILM-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 152.06377
• Monoisotopic Mass: 152.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones